Methyl 5-amino-5-(2,6-dimethoxyphenyl)pentanoate

• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• IUPAC Name: methyl 5-amino-5-(2,6-dimethoxyphenyl)pentanoate
• InChI: InChI=1S/C14H21NO4/c1-17-11-7-5-8-12(18-2)14(11)10(15)6-4-9-13(16)19-3/h5,7-8,10H,4,6,9,15H2,1-3H3
• InChI Key: OMPIVJSMKRJUHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(CCCC(=O)OC)N

Description

Methyl 5-amino-5-(2,6-dimethoxyphenyl)pentanoate is a useful research compound. Its molecular formula is C14H21NO4 and its molecular weight is 267.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled (0° C.) slightly yellow solution of methyl 5-(2,6-dimethoxyphenyl)-5-(1,1-dimethylethylsulfinamido)pentanoate (5.560 g; 14.96 mmol) in MeOH (115 ml) was treated dropwise with a solution of 4 M HCl in 1,4-dioxane (7.5 ml; 30.00 mmol). The resulting yellow mixture was further stirred at 0° C., under nitrogen, for 10 min., and then at rt for 1 h. The obtained yellow solution was then concentrated to dryness under reduced pressure and the yellow oily residue was further dried under HV to give the chlorhydrate salt of methyl 5-amino-5-(2,6-dimethoxyphenyl)pentanoate as a yellow oil. LC-MS (conditions B): tR=0.73 min.; [M+H]+: 268.01 g/mol.